Cas no 2172489-41-5 (1-methyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine)

• Product Name: 1-methyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine
• CAS No: 2172489-41-5
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5814733
• PubChem ID: 165599103
• Update Time: 2025-06-26

1-methyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine
• 2172489-41-5
• EN300-1634624

• Inchi： 1S/C8H14N4/c1-12-5-3-6(9)8(12)7-2-4-10-11-7/h2,4,6,8H,3,5,9H2,1H3,(H,10,11)
• InChI Key： RUZHZXRKAARVQH-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C1C1=CC=NN1)N

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 57.9Ų

Additional information on 1-methyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine

Introduction to Compound CAS No 2172489-41-5: 1-Methyl-2-(1H-Pyrazol-3-Yl)Pyrrolidin-3-Amine

CAS No 2172489-41-5, also known as 1-methyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule combines a pyrrolidine ring, a pyrazole moiety, and an amine group, making it a versatile scaffold for various chemical modifications and biological activities.

The structural complexity of 1-methyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine allows for diverse interactions within biological systems. Recent studies have highlighted its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. Researchers have explored its ability to inhibit specific enzymes and receptors, which could pave the way for novel therapeutic interventions.

One of the most promising aspects of this compound is its demonstrated bioavailability and pharmacokinetic profile. Preclinical studies suggest that it can be effectively absorbed and distributed within the body, making it a viable candidate for oral drug delivery systems. Furthermore, its metabolic stability has been evaluated, with findings indicating that it undergoes minimal first-pass metabolism, enhancing its potential for clinical use.

The synthesis of CAS No 2172489-41-5 involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by the introduction of the pyrazole group via coupling reactions. The optimization of these steps has been a focus of recent research efforts, with advancements in catalyst selection and reaction conditions significantly improving yields and purity.

In terms of biological activity, 1-methyl-2-(1H-pyrazol-3-yl)pyrrolidin-3-amine has shown potent activity against several disease-relevant targets. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in various cancers. Additionally, it has exhibited neuroprotective properties in models of Alzheimer's disease, suggesting its potential as a neurotherapeutic agent.

The versatility of this compound extends beyond its direct biological applications. It serves as a valuable building block for the construction of more complex molecular architectures. Researchers have utilized it as a starting material for the synthesis of heterocyclic compounds with enhanced bioactivity and selectivity. This underscores its importance in medicinal chemistry as both a standalone entity and a precursor for more advanced molecules.

In conclusion, CAS No 2172489-41-5 represents a compelling example of how structural diversity can lead to multifaceted biological activities. With ongoing research exploring its therapeutic potential and synthetic optimization, this compound is poised to make significant contributions to the field of drug discovery.